Cas no 2171204-01-4 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171204-01-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5893891
• PubChem ID: 165558558
• Update Time: 2025-06-12

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 2171204-01-4
• (2R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• EN300-1472973

• Inchi： 1S/C24H28N2O5/c1-3-8-16(13-22(27)25-15(2)23(28)29)26-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,3,8,13-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15-,16+/m1/s1
• InChI Key： PDIMRPFDWSWFAR-CVEARBPZSA-N
• SMILES： O(C(N[C@H](CC(N[C@@H](C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Comprehensive Overview of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171204-01-4)

The compound (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, with the CAS number 2171204-01-4, is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently employ this compound due to its role in enhancing peptide stability and facilitating controlled release mechanisms.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. The Fmoc-protected amino acid derivative, such as 2171204-01-4, is pivotal in constructing therapeutic peptides and targeted drug delivery systems. Its compatibility with automated synthesizers and green chemistry protocols aligns with the growing emphasis on sustainable laboratory practices. This compound is also a subject of interest in cancer research, where peptide-based biomarkers and inhibitors are being developed.

The stereochemistry of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid ensures high enantiomeric purity, a critical factor in chiral drug development. With the rise of personalized medicine, the need for optically pure intermediates has become a hot topic in pharmaceutical forums and academic discussions. This compound’s CAS no 2171204-01-4 is often searched in conjunction with terms like “Fmoc peptide synthesis troubleshooting” and “chiral amino acid applications”, reflecting its relevance in solving real-world lab challenges.

Another trending application of 2171204-01-4 lies in proteomics and enzyme studies. The Fmoc group’s ability to shield reactive amine functionalities during multi-step reactions makes it indispensable for post-translational modification research. Scientists exploring protein-protein interactions or signal transduction pathways frequently reference this compound in peer-reviewed journals. Its solubility properties and compatibility with aqueous buffers further broaden its utility in in vitro assays.

From an SEO perspective, queries such as “buy Fmoc-protected hexanoic acid derivative” or “CAS 2171204-01-4 supplier” highlight the commercial demand for this compound. Suppliers and contract research organizations (CROs) emphasize its GMP-grade availability and batch-to-batch consistency to cater to large-scale production needs. Additionally, discussions on LinkedIn and ResearchGate often link this compound to peptide-based vaccine development, a timely topic given the global focus on infectious disease prevention.

In summary, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS no 2171204-01-4) is a versatile tool in modern bioorganic chemistry. Its applications span from high-throughput screening to biopharmaceutical manufacturing, addressing both academic and industrial needs. As the scientific community continues to explore peptide therapeutics and precision medicine, this compound’s role is poised to expand, making it a staple in research databases and chemical catalogs worldwide.